Cas no 2138002-14-7 (Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester)

• Product Name: Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester
• CAS No: 2138002-14-7
• MF: C₁₂H₂₂N₂O₄S
• MW: 290.379082202911
• CID: 5299465
• Update Time: 2025-07-08

Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester

• Inchi： 1S/C12H22N2O4S/c1-18-12(15)3-2-4-19(16,17)14-11-6-9-5-10(7-11)13-8-9/h9-11,13-14H,2-8H2,1H3
• InChI Key： JOLDUAHZROOLTC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCS(NC1CC2CC(CN2)C1)(=O)=O

Additional information on Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester

Butanoic Acid, 4-[(6-Azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, Methyl Ester (CAS No. 2138002-14-7)

The compound Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester (CAS No. 2138002-14-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a bicyclic amine group attached to a sulfonyl moiety and a methyl ester functional group. The presence of the 6-azabicyclo[3.2.1]octane ring system imparts unique electronic and steric properties to the molecule, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The methyl ester group in this compound enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Moreover, the butanoic acid backbone provides a flexible platform for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

The synthesis of Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester involves a multi-step process that combines advanced organic synthesis techniques such as nucleophilic aromatic substitution and ring-closing metathesis. The use of bicyclic amines in such reactions has been shown to improve the efficiency and selectivity of the process, leading to higher yields of the desired product.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents and antidepressants due to its ability to inhibit key enzymes involved in these pathways. Additionally, its structural versatility makes it a potential candidate for use in nanotechnology and polymer chemistry, where its unique properties can be exploited to create novel materials with enhanced mechanical and thermal stability.

Recent research has also focused on the environmental impact of such compounds, with studies examining their biodegradability and toxicity profiles. Initial findings suggest that Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester exhibits low toxicity to aquatic organisms under controlled conditions, which is a positive indicator for its safe use in industrial and medical applications.

Furthermore, the integration of this compound into green chemistry practices has been explored, with efforts directed toward developing sustainable synthesis routes that minimize waste and reduce energy consumption. These advancements underscore the importance of this compound not only as a valuable chemical entity but also as a tool for promoting environmentally friendly chemical processes.

In conclusion, Butanoic acid, 4-[(6-azabicyclo[3.2.1]oct-3-ylamino)sulfonyl]-, methyl ester (CAS No. 2138002-14-7) represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in drug discovery, material science, and sustainable chemical practices.